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Introduction

Glumetinib (also known as SCC244) is a potent and highly selective, ATP-competitive inhibitor

of the c-Met receptor tyrosine kinase, with a reported IC50 of 0.42 nM in cell-free assays.[1][2]

[3][4] Its high selectivity, over 2,400-fold against a panel of 312 other kinases, makes it a

valuable tool for investigating c-Met-driven signaling pathways in cancer biology and for

preclinical drug development.[1][2][3][4][5] Aberrant c-Met signaling, often triggered by

hepatocyte growth factor (HGF), is implicated in tumor cell proliferation, survival, migration,

invasion, and angiogenesis.[5][6][7] Glumetinib effectively inhibits c-Met signal transduction,

leading to the suppression of neoplastic phenotypes in c-Met-dependent cancer models.[5][8]

This document provides a detailed protocol for the preparation of Glumetinib stock solutions

for use in in vitro cell culture experiments.

Mechanism of Action

Glumetinib targets the c-Met receptor, preventing its autophosphorylation and subsequent

activation.[6] This blockade inhibits downstream signaling cascades, primarily the PI3K/AKT

and RAS/RAF/MEK/ERK pathways, which are crucial for regulating cell proliferation and

survival.[6] By disrupting these pathways, Glumetinib can effectively halt the oncogenic

processes driven by aberrant c-Met activation.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b607661?utm_src=pdf-interest
https://www.benchchem.com/product/b607661?utm_src=pdf-body
https://www.selleckchem.com/products/glumetinib.html
https://www.medchemexpress.com/glumetinib.html
https://www.glpbio.com/glumetinib.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB64667942.htm
https://www.selleckchem.com/products/glumetinib.html
https://www.medchemexpress.com/glumetinib.html
https://www.glpbio.com/glumetinib.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB64667942.htm
https://aacrjournals.org/mct/article/17/4/751/92409/Preclinical-Evaluation-of-SCC244-Glumetinib-a
https://aacrjournals.org/mct/article/17/4/751/92409/Preclinical-Evaluation-of-SCC244-Glumetinib-a
https://synapse.patsnap.com/article/what-is-the-mechanism-of-glumetinib
https://aacrjournals.org/mct/article-pdf/17/4/751/1858408/751.pdf
https://www.benchchem.com/product/b607661?utm_src=pdf-body
https://aacrjournals.org/mct/article/17/4/751/92409/Preclinical-Evaluation-of-SCC244-Glumetinib-a
https://www.abmole.com/products/glumetinib.html
https://www.benchchem.com/product/b607661?utm_src=pdf-body
https://www.benchchem.com/product/b607661?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-glumetinib
https://synapse.patsnap.com/article/what-is-the-mechanism-of-glumetinib
https://www.benchchem.com/product/b607661?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-glumetinib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Downstream Signaling

c-Met Receptor

PI3K

RAS

HGF

Activates

Glumetinib

Inhibits

AKT

Cell Proliferation
& Survival

RAF

MEK

ERK

Click to download full resolution via product page

Figure 1: Glumetinib inhibits the HGF-activated c-Met signaling pathway.
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Table 1: Chemical and Physical Properties of Glumetinib

Property Value Reference

Molecular Formula C₂₁H₁₇N₉O₂S [1]

Molecular Weight 459.48 g/mol [1][8]

CAS Number 1642581-63-2 [1][2][8]

Appearance Beige solid [4]

Table 2: Solubility of Glumetinib

Solvent Solubility Notes Reference

DMSO ≥ 30 mg/mL

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

Ultrasonic agitation

may be needed.

[1][3][8]

Water Insoluble [1]

Ethanol Insoluble [1]

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C 3 years [1][8]

Stock Solution in

DMSO
-20°C 1 month [1][2][4]

Stock Solution in

DMSO
-80°C 6 months - 1 year [1][2]
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Experimental Protocols
Materials:

Glumetinib powder

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, DNase/RNase-free microcentrifuge tubes or cryovials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Ultrasonic water bath

Protocol for Preparing a 10 mM Glumetinib Stock Solution:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following calculation:

Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.001 L x 0.010 mol/L x 459.48 g/mol x 1000 mg/g = 4.59 mg

Weighing: Carefully weigh out 4.59 mg of Glumetinib powder. For accuracy, it is

recommended to weigh a larger amount (e.g., 10 mg) and adjust the solvent volume

accordingly.

Dissolution:

Add the weighed Glumetinib powder to a sterile microcentrifuge tube or vial.
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Add the calculated volume of anhydrous DMSO (e.g., 1 mL for 4.59 mg to make a 10 mM

solution).

Vortex the solution thoroughly for several minutes until the powder is completely dissolved.

A clear solution should be obtained.

If dissolution is difficult, brief sonication in an ultrasonic water bath may be used.[3]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials.[1][2]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (6 months to 1 year).[1][2][4]

Working Solution Preparation:

For cell culture experiments, the final concentration of DMSO should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

To prepare a working solution, thaw a single aliquot of the 10 mM stock solution.

Dilute the stock solution in sterile cell culture medium to the desired final concentration

immediately before use. For example, to prepare a 10 µM working solution from a 10 mM

stock, perform a 1:1000 dilution (e.g., add 1 µL of 10 mM stock to 1 mL of culture medium).
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Figure 2: Workflow for preparing a Glumetinib stock solution.
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Safety Precautions:

Glumetinib is for research use only and not for human or veterinary use.[1][9]

Handle the compound in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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